Cas no 551931-20-5 (6-Methyl-2-{[4-(trifluoromethyl)benzyl]sulfanyl}-4(3H)-pyrimidinone)

6-Methyl-2-{[4-(trifluoromethyl)benzyl]sulfanyl}-4(3H)-pyrimidinone is a heterocyclic compound featuring a pyrimidinone core substituted with a methyl group at the 6-position and a 4-(trifluoromethyl)benzylsulfanyl moiety at the 2-position. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the sulfur-containing linker contributes to potential bioactivity. This structure is of interest in medicinal chemistry for its potential as a scaffold in drug discovery, particularly for targeting enzymes or receptors where such substitutions are favorable. Its well-defined synthetic route and modifiable functional groups make it a versatile intermediate for further derivatization in pharmaceutical research.

6-Methyl-2-{[4-(trifluoromethyl)benzyl]sulfanyl}-4(3H)-pyrimidinone structure

551931-20-5 structure

Product Name:6-Methyl-2-{[4-(trifluoromethyl)benzyl]sulfanyl}-4(3H)-pyrimidinone

CAS No:551931-20-5

MF:C₁₃H₁₁F₃N₂OS

MW:300.299452066422

MDL:MFCD02186900

CID:5026367

Update Time:2026-02-28

6-Methyl-2-{[4-(trifluoromethyl)benzyl]sulfanyl}-4(3H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

- 6-methyl-2-{[4-(trifluoromethyl)benzyl]sulfanyl}-4(3H)-pyrimidinone
- 6-methyl-2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-3,4-dihydropyrimidin-4-one
- 6-Methyl-2-{[4-(trifluoromethyl)benzyl]sulfanyl}-4(3H)-pyrimidinone
- MDL： MFCD02186900
- Inchi： 1S/C13H11F3N2OS/c1-8-6-11(19)18-12(17-8)20-7-9-2-4-10(5-3-9)13(14,15)16/h2-6H,7H2,1H3,(H,17,18,19)
- InChI Key： SVXGBNMAMXEJNF-UHFFFAOYSA-N
- SMILES： S(C1=NC(C)=CC(N1)=O)CC1C=CC(C(F)(F)F)=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 437
XLogP3: 3
Topological Polar Surface Area: 66.8

6-Methyl-2-{[4-(trifluoromethyl)benzyl]sulfanyl}-4(3H)-pyrimidinone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB297462-100 mg	6-Methyl-2-{[4-(trifluoromethyl)benzyl]sulfanyl}-4(3H)-pyrimidinone; .	551931-20-5		100mg	€221.50	2023-04-26
Key Organics Ltd	5R-0258-1MG	6-methyl-2-{[4-(trifluoromethyl)benzyl]sulfanyl}-4(3H)-pyrimidinone	551931-20-5	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	5R-0258-5MG	6-methyl-2-{[4-(trifluoromethyl)benzyl]sulfanyl}-4(3H)-pyrimidinone	551931-20-5	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	5R-0258-10MG	6-methyl-2-{[4-(trifluoromethyl)benzyl]sulfanyl}-4(3H)-pyrimidinone	551931-20-5	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	5R-0258-50MG	6-methyl-2-{[4-(trifluoromethyl)benzyl]sulfanyl}-4(3H)-pyrimidinone	551931-20-5	>90%	50mg	£102.00	2025-02-09
Key Organics Ltd	5R-0258-100MG	6-methyl-2-{[4-(trifluoromethyl)benzyl]sulfanyl}-4(3H)-pyrimidinone	551931-20-5	>90%	100mg	£146.00	2025-02-09
abcr	AB297462-100mg	6-Methyl-2-{[4-(trifluoromethyl)benzyl]sulfanyl}-4(3H)-pyrimidinone; .	551931-20-5		100mg	€283.50	2025-04-18
Ambeed	A922109-1g	6-Methyl-2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-3,4-dihydropyrimidin-4-one	551931-20-5	90%	1g	$350.0	2025-04-18